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Compound of Interest

Compound Name:
2-Methyl-2-morpholinopropan-1-

amine

Cat. No.: B183984 Get Quote

CAS Number: 173336-43-1[1]

This technical guide provides a comprehensive overview of 2-Methyl-2-morpholinopropan-1-
amine, a morpholine derivative with applications in chemical synthesis and potential for further

research in drug development. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Nomenclature and Chemical Identity
2-Methyl-2-morpholinopropan-1-amine is a substituted aliphatic amine containing a

morpholine ring. Its systematic and common nomenclature are detailed below.
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Identifier Value

IUPAC Name 2-methyl-2-(morpholin-4-yl)propan-1-amine[2]

CAS Number 173336-43-1[1]

Molecular Formula C₈H₁₈N₂O[2]

Molecular Weight 158.24 g/mol [2]

InChI Key GFIBMQGRHYGHAP-UHFFFAOYSA-N[2]

Canonical SMILES CC(C)(CN)N1CCOCC1[2]

Synonyms 2-Methyl-2-(4-Morpholinyl)Propylamine[1]

Physicochemical Properties
Detailed experimental physicochemical data for 2-Methyl-2-morpholinopropan-1-amine is

limited in publicly available literature. The following table summarizes computed data from

various chemical databases, which can be useful for predicting its behavior in different

experimental settings.

Property Value Source

XLogP3-AA (Predicted) -0.4 PubChem[2]

Hydrogen Bond Donor Count 1 PubChem[2]

Hydrogen Bond Acceptor

Count
3 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Topological Polar Surface Area 38.5 Å² PubChem[2]

Predicted Boiling Point 225.8 ± 20.0 °C Smolecule

Physical State Liquid (at standard conditions) Smolecule

Synthesis and Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of 2-Methyl-2-
morpholinopropan-1-amine are not readily available in peer-reviewed literature, general

synthetic routes for morpholine-containing compounds can be adapted. The following

represents a generalized workflow for its synthesis via reductive amination, a common method

for preparing such amines.

Disclaimer: This is a generalized protocol and would require optimization for specific laboratory

conditions.

General Experimental Workflow: Reductive Amination
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Start Materials:
- 2-Methyl-2-morpholinopropanal

- Ammonia

Reductive Amination Reaction
- Solvent (e.g., Methanol)

- Reducing Agent (e.g., NaBH3CN)
- Stir at room temperature

Aqueous Work-up
- Quench with water

- Extract with organic solvent (e.g., Ethyl Acetate)

Purification
- Drying of organic phase (e.g., MgSO4)

- Filtration
- Concentration under reduced pressure

- Column Chromatography

Analysis and Characterization
- NMR Spectroscopy (1H, 13C)

- Mass Spectrometry
- IR Spectroscopy

Final Product:
2-Methyl-2-morpholinopropan-1-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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